Cas no 1342039-49-9 (1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane)

• Product Name: 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane
• CAS No: 1342039-49-9
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6032061
• PubChem ID: 63470239
• Update Time: 2025-07-14

1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane
• AKOS012778096
• 1342039-49-9
• 1-{[1-(bromomethyl)cyclohexyl]oxy}-2-methylcyclohexane
• EN300-1135242

• Inchi： 1S/C14H25BrO/c1-12-7-3-4-8-13(12)16-14(11-15)9-5-2-6-10-14/h12-13H,2-11H2,1H3
• InChI Key： WIUJEPXSXOPYHH-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OC1CCCCC1C

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane

Chemical Profile of 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane (CAS No. 1342039-49-9)

1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane, identified by its CAS number 1342039-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structural motif that includes both a bromomethyl group and an ether linkage. The presence of these functional groups imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The molecular structure of 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane consists of a cyclohexane ring substituted at the 1-position with a bromomethyl group (-CH₂Br) and at the 2-position with a methyl group (-CH₃). The ether linkage (-O-) connects these two substituents to the main cyclohexane skeleton. This configuration not only influences its physical properties, such as solubility and melting point, but also plays a crucial role in its chemical behavior, particularly in nucleophilic substitution reactions where the bromomethyl group serves as a reactive site.

In recent years, there has been growing interest in cyclohexane derivatives due to their utility as building blocks in drug discovery. The structural features of 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane make it particularly appealing for constructing complex molecular architectures. For instance, the bromomethyl group can undergo various transformations, including alkylation, arylation, and cross-coupling reactions, which are fundamental in the synthesis of biologically active compounds. Additionally, the methyl group at the 2-position can influence steric interactions and electronic properties, thereby modulating the reactivity and selectivity of subsequent modifications.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. For example, studies have demonstrated that derivatives of cyclohexane can be incorporated into pharmacophores responsible for binding to specific biological targets. The flexibility provided by the cyclohexane ring allows for optimal positioning of functional groups, enhancing interactions with enzymes or receptors.

Moreover, the ether linkage in 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane contributes to its stability under various reaction conditions, making it a reliable intermediate in multi-step synthetic routes. This stability is particularly important in pharmaceutical synthesis, where intermediates must withstand harsh conditions without degradation. Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at strategic positions within the molecule, expanding its synthetic potential.

The pharmacological relevance of 1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane has also been explored through computational studies and experimental investigations. Molecular modeling techniques have been used to predict how this compound might interact with biological targets such as kinases or G protein-coupled receptors (GPCRs). These studies suggest that structural modifications could lead to compounds with enhanced binding affinity and selectivity. Additionally, preliminary pharmacokinetic studies indicate that derivatives of this compound may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

In conclusion,1-{1-(bromomethyl)cyclohexyloxy}-2-methylcyclohexane (CAS No. 1342039-49-9) represents a promising scaffold for drug discovery and synthetic chemistry. Its unique structural features offer versatility in chemical transformations while maintaining stability under various conditions. As research continues to uncover new applications for cyclohexane derivatives,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.